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Compound of Interest

Compound Name: L-Tyrosine-15N

Cat. No.: B555819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core properties, structure, and

applications of L-Tyrosine-15N, a stable isotope-labeled amino acid crucial for a range of

research and development applications.

Core Properties and Structure
L-Tyrosine-15N is a variant of the non-essential amino acid L-Tyrosine where the standard

nitrogen-14 (¹⁴N) atom in the amino group is replaced by the heavier, non-radioactive nitrogen-

15 (¹⁵N) isotope. This isotopic labeling allows for the precise tracking and quantification of

tyrosine metabolism and its downstream products in biological systems.

The fundamental molecular structure of L-Tyrosine-15N is identical to that of its unlabeled

counterpart, consisting of a central alpha-carbon bonded to an amino group, a carboxyl group,

a hydrogen atom, and a side chain featuring a p-hydroxyphenyl group. The key distinction is

the presence of the ¹⁵N isotope in the amino group.

Structural Identifiers:

SMILES String: [15NH2]--INVALID-LINK--C(O)=O[1]

InChI: 1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,

(H,12,13)/t8-/m0/s1/i10+1[1]

InChI Key: OUYCCCASQSFEME-YTRLMEAHSA-N
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The quantitative properties of L-Tyrosine-15N are summarized in the table below. These

properties are essential for experimental design, including sample preparation and analytical

method development.

Property Value References

Chemical Formula
4-

(OH)C₆H₄CH₂CH(¹⁵NH₂)CO₂H

Molecular Weight 182.18 g/mol

CAS Number 35424-81-8

Isotopic Purity Typically ≥98 atom % ¹⁵N

Appearance Powder

Melting Point >300 °C (decomposes)

Optical Activity
[α]25/D -12.0°, c = 1 in 1 M

HCl

Solubility

Soluble in 1 M HCl (with

heating). Water solubility is pH-

dependent: 0.45 mg/mL at

neutral pH, increasing in acidic

(pH < 3) and basic (pH > 9)

conditions.

Key Biological Roles and Signaling Pathways
L-Tyrosine is a precursor to several critical biomolecules, including neurotransmitters and

hormones. The use of L-Tyrosine-15N enables researchers to trace its incorporation into these

pathways, providing insights into their synthesis, regulation, and dysfunction in disease states.

L-Tyrosine is the initial substrate for the synthesis of catecholamines: dopamine,

norepinephrine, and epinephrine. This pathway is fundamental to neurological function, stress

response, and mood regulation.
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Caption: Catecholamine synthesis pathway originating from L-Tyrosine.

The thyroid gland utilizes tyrosine to synthesize thyroxine (T4) and triiodothyronine (T3),

hormones that regulate metabolism. The process involves the iodination of tyrosine residues

within the thyroglobulin protein.
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Caption: Synthesis of thyroid hormones from L-Tyrosine and iodine.

Experimental Protocols and Applications
L-Tyrosine-15N is a versatile tool in various analytical and research settings, primarily in mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

In MS-based studies, L-Tyrosine-15N serves as an internal standard for the accurate

quantification of unlabeled L-Tyrosine in biological samples. It is also used as a tracer to

investigate metabolic flux through tyrosine-dependent pathways.
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General Experimental Workflow:

Sample Preparation: Biological samples (e.g., plasma, tissue homogenates, cell lysates) are

spiked with a known concentration of L-Tyrosine-15N.

Extraction: Metabolites, including both labeled and unlabeled tyrosine, are extracted using a

suitable solvent system (e.g., methanol/acetonitrile/water).

LC-MS/MS Analysis: The extract is analyzed by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The instrument is set to monitor the specific mass transitions for

both L-Tyrosine and L-Tyrosine-15N.

Quantification: The concentration of endogenous L-Tyrosine is calculated by comparing the

peak area of its mass transition to that of the L-Tyrosine-15N internal standard.
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Caption: General workflow for quantification of L-Tyrosine using L-Tyrosine-15N.
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L-Tyrosine-15N is used in biomolecular NMR to study protein structure and dynamics. By

incorporating ¹⁵N-labeled tyrosine into a protein of interest, researchers can use heteronuclear

NMR techniques (e.g., ¹H-¹⁵N HSQC) to obtain residue-specific information.

Methodology for Protein Labeling:

Expression System: An appropriate protein expression system (e.g., E. coli) is chosen.

Minimal Media Preparation: The bacteria are grown in a minimal medium where the sole

nitrogen source is ¹⁵NH₄Cl, leading to uniform ¹⁵N labeling of all amino acids. For selective

labeling, an auxotrophic strain that cannot synthesize tyrosine is used, and L-Tyrosine-15N
is supplied in the medium.

Protein Expression and Purification: The target protein is overexpressed and then purified

using standard chromatography techniques.

NMR Analysis: The purified, ¹⁵N-labeled protein is analyzed by NMR spectroscopy to probe

the chemical environment of the tyrosine residues.

This technical guide provides foundational information for the effective utilization of L-Tyrosine-
15N in research and development. Its application in tracing metabolic pathways and as an

internal standard makes it an invaluable tool in neuroscience, endocrinology, and drug

metabolism studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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